Cas no 4343-48-0 (4,4'-[piperazine-1,4-diylbis(1-oxopropane-1,2-diyl)]bis(4-methylmorpholin-4-ium) diiodide)

• Product Name: 4,4'-[piperazine-1,4-diylbis(1-oxopropane-1,2-diyl)]bis(4-methylmorpholin-4-ium) diiodide
• CAS No: 4343-48-0
• MF: C₂₀H₃₈I₂N₄O₄
• MW: 652.349070072174
• CID: 1515613
• PubChem ID: 199521
• Update Time: 2025-04-21

4,4'-[piperazine-1,4-diylbis(1-oxopropane-1,2-diyl)]bis(4-methylmorpholin-4-ium) diiodide Chemical and Physical Properties

Names and Identifiers

• 4,4'-[piperazine-1,4-diylbis(1-oxopropane-1,2-diyl)]bis(4-methylmorpholin-4-ium) diiodide
• 2-(4-methylmorpholin-4-ium-4-yl)-1-[4-[2-(4-methylmorpholin-4-ium-4-yl)propanoyl]piperazin-1-yl]propan-1-one,diiodide
• Morpholinium, 4,4'-(1,4-piperazinediylbis(1-oxopropylene))bis(4-methyl-, diiodide
• DTXSID10963011
• 4343-48-0
• 4,4'-(1,4-Piperazinediylbis(1-oxopropylene))bis(4-methylmorpholinium iodide)

• Inchi： 1S/C20H38N4O4.2HI/c1-17(23(3)9-13-27-14-10-23)19(25)21-5-7-22(8-6-21)20(26)18(2)24(4)11-15-28-16-12-24;;/h17-18H,5-16H2,1-4H3;2*1H/q+2;;/p-2
• InChI Key： KJDNUKMFYUSLRO-UHFFFAOYSA-L
• SMILES： [I-].[I-].O1CC[N+](C)(CC1)C(C)C(N1CCN(CC1)C(C(C)[N+]1(C)CCOCC1)=O)=O

Computed Properties

• Exact Mass: 613.8
• Monoisotopic Mass: 652.09825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.08